4-(morpholinosulfonyl)-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-(2-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide
• InChI: InChI=1S/C23H24N4O4S/c28-23(17-9-11-19(12-10-17)32(29,30)26-13-15-31-16-14-26)24-22-20-7-4-8-21(20)25-27(22)18-5-2-1-3-6-18/h1-3,5-6,9-12H,4,7-8,13-16H2,(H,24,28)
• InChI Key: RMKSBYQQUCVCRU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(N(N=C2C1)C3=CC=CC=C3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5
• Molecular Formula: C23H24N4O4S
• Molecular Weight: 452.5 g/mol
• CAS No.: 1043104-55-7

Description

4-(morpholinosulfonyl)-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C23H24N4O4S and its molecular weight is 452.53. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Research on compounds similar to the specified chemical structure has focused on understanding their absorption, metabolism, and excretion in humans. For instance, studies on orexin receptor antagonists and B-cell lymphoma-2 (Bcl-2) protein inhibitors highlight the metabolic pathways, including the principal routes of metabolism and the identification of major metabolites. These studies emphasize the importance of understanding the pharmacokinetics for therapeutic application and safety profiles of new compounds (Renzulli et al., 2011); (Hong Liu et al., 2017).

Anxiolytic-like Effects

Several studies have investigated the anxiolytic-like effects of novel compounds, assessing their potential for treating anxiety disorders. These include the examination of compounds’ mechanisms of action, such as their interactions with benzodiazepine and nicotinic pathways, and their effects on behavioral parameters in preclinical models (A. F. Brito et al., 2017); (E. Kędzierska et al., 2019).

Sedative Properties

Research on sedative properties of novel compounds, such as nonbenzodiazepine sedatives, has explored their hypnotic effects, safety profiles, and potential therapeutic applications in anesthesia and sleep disorders. These studies provide insights into the compounds' efficacy, safety, and pharmacodynamics (J. R. Sneyd et al., 2012).

Metabolic and Allergic Responses

Research also includes investigations into the metabolic and allergic responses elicited by certain compounds, offering insights into their potential adverse effects and the mechanisms underlying these reactions. This includes studies on the urinary excretion of non-persistent environmental chemicals and their potential impact on human health (H. Frederiksen et al., 2014).